Cas no 1864058-42-3 (1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride)

• Product Name: 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride
• CAS No: 1864058-42-3
• MF: C₁₁H₁₉ClN₂
• MW: 214.734961748123
• CID: 5715714
• PubChem ID: 86262903
• Update Time: 2025-07-24

1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-1951
• EN300-241023
• 1-(6-methylpyridin-2-yl)pentan-1-amine;hydrochloride
• AKOS026747581
• 1-(6-methylpyridin-2-yl)pentan-1-amine hydrochloride
• 1864058-42-3
• 1-(6-methylpyridin-2-yl)pentan-1-aminehydrochloride
• 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C11H18N2.ClH/c1-3-4-7-10(12)11-8-5-6-9(2)13-11;/h5-6,8,10H,3-4,7,12H2,1-2H3;1H
• InChI Key： GOEVNVAFZOEPFN-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=C(C)N=1)CCCC

Computed Properties

• Exact Mass: 214.1236763g/mol
• Monoisotopic Mass: 214.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride

Recent Advances in the Study of 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride (CAS: 1864058-42-3)

The compound 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride (CAS: 1864058-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for more efficient production and scalability, addressing one of the major challenges in its development.

In terms of pharmacological activity, recent studies have explored the compound's interaction with various biological targets. Preliminary findings suggest that 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride exhibits significant affinity for certain receptor proteins, which could explain its observed effects in in vitro and in vivo models. For instance, research has indicated potential applications in neurological disorders, where the compound has demonstrated modulatory effects on neurotransmitter systems. These findings are particularly relevant for the development of new therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

Another notable aspect of recent research is the investigation of the compound's safety and toxicity profile. Preclinical studies have been conducted to assess its pharmacokinetics and pharmacodynamics, providing valuable insights into its bioavailability, metabolism, and potential side effects. These studies are essential for determining the compound's suitability for further development and eventual clinical trials. Early results have been encouraging, with the compound showing a favorable safety profile in animal models, although further research is needed to confirm these findings in humans.

In addition to its therapeutic potential, 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride has also been studied for its role as a chemical probe. Researchers have utilized the compound to investigate specific biological pathways and mechanisms, contributing to a deeper understanding of cellular processes. This dual utility as both a therapeutic agent and a research tool underscores its versatility and importance in the field of chemical biology.

Looking ahead, the continued exploration of 1-(6-Methylpyridin-2-yl)pentan-1-amine hydrochloride holds great promise for advancing both basic and applied research. Future studies are expected to focus on optimizing its pharmacological properties, exploring new therapeutic indications, and addressing any remaining challenges related to its synthesis and formulation. Collaborative efforts between academia and industry will be crucial in accelerating the translation of these findings into practical applications, ultimately benefiting patients and advancing the field of medicine.